Cas no 1314987-32-0 (6-Bromo-3-butyl-1H-indazole)
6-Bromo-3-butyl-1H-indazole is a brominated indazole derivative featuring a butyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom at the 6-position enhances reactivity for further functionalization, enabling cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The butyl group contributes to improved lipophilicity, which can influence binding affinity in bioactive molecules. Its stable indazole core ensures compatibility with a range of reaction conditions. This compound is suitable for researchers exploring heterocyclic chemistry or designing novel therapeutic agents.
6-Bromo-3-butyl-1H-indazole structure
Product Name:6-Bromo-3-butyl-1H-indazole
CAS No:1314987-32-0
MF:C11H13BrN2
MW:253.138321638107
MDL:MFCD19684138
CID:1024467
PubChem ID:54759033
Update Time:2025-06-07
6-Bromo-3-butyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3-butyl-1H-indazole
- 6-bromo-3-butyl-2H-indazole
- BS-20515
- CS-0208687
- MFCD19684138
- 1314987-32-0
- DTXSID70716641
- 1H-Indazole, 6-bromo-3-butyl-
- A888435
- AKOS015898025
-
- MDL: MFCD19684138
- Inchi: 1S/C11H13BrN2/c1-2-3-4-10-9-6-5-8(12)7-11(9)14-13-10/h5-7H,2-4H2,1H3,(H,13,14)
- InChI Key: YUYWWOCCPQJSDL-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NNC=2CCCC
Computed Properties
- Exact Mass: 252.02600
- Monoisotopic Mass: 252.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7A^2
- XLogP3: 4
Experimental Properties
- PSA: 28.68000
- LogP: 3.66800
6-Bromo-3-butyl-1H-indazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromo-3-butyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B695723-100mg |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B695723-250mg |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B695723-500mg |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B695723-1g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 1g |
$ 98.00 | 2023-04-18 | ||
| Fluorochem | 216172-1g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 1g |
£100.00 | 2022-03-01 | |
| Fluorochem | 216172-5g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 5g |
£300.00 | 2022-03-01 | |
| Fluorochem | 216172-25g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 25g |
£1050.00 | 2022-03-01 | |
| Chemenu | CM150306-25g |
6-Bromo-3-butyl-1H-indazole |
1314987-32-0 | 95% | 25g |
$701 | 2024-08-02 | |
| abcr | AB311983-1 g |
6-Bromo-3-butyl-1H-indazole; 98% |
1314987-32-0 | 1 g |
€178.00 | 2023-07-19 | ||
| abcr | AB311983-5 g |
6-Bromo-3-butyl-1H-indazole; 98% |
1314987-32-0 | 5 g |
€450.00 | 2023-07-19 |
6-Bromo-3-butyl-1H-indazole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
1314987-32-0 (6-Bromo-3-butyl-1H-indazole) Related Products
- 61485-22-1(1H-Indazole, 3-(1-methylpropyl)-)
- 199172-01-5(6-Bromo-3-ethyl-1H-indazole)
- 90221-46-8(6-Bromo-3-methyl-1H-indazole)
- 864774-67-4(5-Bromo-3-ethyl-1H-indazole)
- 7746-27-2(6-Bromo-3-methyl-1H-indazole)
- 61485-21-0(1H-Indazole, 3-(2-methylpropyl)-)
- 61485-20-9(1H-Indazole, 3-butyl-)
- 61485-18-5(3-propyl-1H-Indazole)
- 89346-77-0(1H-Indazole, 3-(3-phenylpropyl)-)
- 65832-15-7(1,3,4,5-Tetrahydro-benzCdindazole)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk